2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H23N5O3/c1-13-5-3-7-17(14(13)2)25-19-16(10-23-25)20(27)24(12-22-19)11-18(26)21-9-15-6-4-8-28-15/h3,5,7,10,12,15H,4,6,8-9,11H2,1-2H3,(H,21,26)
• InChI Key: PHZKHXJFTZCEEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NCC4CCCO4)C
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol

Description

2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.
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Scientific Research Applications

Insecticidal and Antibacterial Potential

Compounds related to pyrazolo[3,4-d]pyrimidine, such as the one , have shown potential in both insecticidal and antibacterial applications. A study by Deohate and Palaspagar (2020) synthesized pyrimidine-linked pyrazole heterocyclic compounds and evaluated them for their effectiveness against certain insects and microorganisms. This highlights the compound's potential in agricultural and pharmaceutical fields (Deohate & Palaspagar, 2020).

Translocator Protein Ligands

Another significant application area is in the development of ligands for the translocator protein 18 kDa (TSPO), which is recognized as an early biomarker for neuroinflammatory processes. Damont et al. (2015) worked on novel pyrazolo[1,5-a]pyrimidines, closely related to the compound , as TSPO ligands. This research is crucial for developing diagnostic tools and treatments for neuroinflammatory diseases (Damont et al., 2015).

Synthesis of Novel Heterocycles

The chemical structure of 2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide lends itself well to the synthesis of various novel heterocycles, which have applications in developing new pharmaceutical compounds. Bondock et al. (2008) focused on synthesizing new heterocycles incorporating antipyrine moiety, showcasing the versatility of pyrazolo[3,4-d]pyrimidine derivatives in medicinal chemistry (Bondock et al., 2008).

Antitumor Applications

Compounds derived from pyrazolo[3,4-d]pyrimidine have shown promise in antitumor applications. For instance, a study by El-Morsy et al. (2017) synthesized derivatives of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine and evaluated their effectiveness against human breast adenocarcinoma cell line MCF7, demonstrating potential in cancer therapy (El-Morsy et al., 2017).